5-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2-nitrobenzamide

• IUPAC Name: 5-chloro-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C15H10ClN3O5S2/c1-26(23,24)9-3-4-11-13(7-9)25-15(17-11)18-14(20)10-6-8(16)2-5-12(10)19(21)22/h2-7H,1H3,(H,17,18,20)
• InChI Key: QCEKYCZBEODSMN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClN3O5S2
• Molecular Weight: 411.8 g/mol

Description

5-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2-nitrobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Tissue Sulfhydryl Groups and Biological Materials

Research involving sulfhydryl groups in biological materials indicates the relevance of compounds like 5-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2-nitrobenzamide in biochemical assays. Sulfhydryl groups play a critical role in biological processes, and compounds facilitating their study can be crucial for understanding cellular functions and disease mechanisms (Ellman, 1959).

Development of Anticancer Agents

The exploration of novel derivatives, such as 4-thiazolidinone compounds, demonstrates the potential of structurally similar compounds in designing anticonvulsant and anticancer agents. These derivatives show considerable activity in pharmacological evaluations, indicating the possible application of related structures in cancer research (Faizi et al., 2017).

Corrosion Inhibition

Studies on the inhibition mechanisms of similar compounds for copper corrosion suggest that derivatives of 5-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2-nitrobenzamide could find applications in corrosion science. These inhibitors form protective films on metal surfaces, indicating the potential for applications in materials science and engineering (Aramaki et al., 1991).

Antimicrobial Activity

Research on novel sulfonamides containing related scaffolds shows significant activity against various microbial strains, including resistant bacteria. This highlights the potential use of 5-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2-nitrobenzamide in developing new antimicrobial agents, addressing the urgent need for new treatments against resistant pathogens (Krátký et al., 2012).

Cardiac Electrophysiological Activity

The synthesis and study of N-substituted imidazolylbenzamides and benzene-sulfonamides with similar functionalities demonstrate potent Class III antiarrhythmic activity. Such compounds, through their action on cardiac electrophysiology, offer insights into the development of novel treatments for arrhythmias, showcasing the potential for related compounds in cardiovascular research (Morgan et al., 1990).

Mechanism of Action

Mode of Action

Without specific information on the compound’s targets, it’s challenging to describe its precise mode of action. Based on its structural similarity to other indole derivatives, it may bind to multiple receptors and exert various biological activities .

Biochemical Pathways

Indole derivatives, which share some structural features with this compound, have been reported to possess diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially interact with a wide range of biochemical pathways.